1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl-

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-1H-indazole-5-carboxamide
• InChI: InChI=1S/C11H13N3O2/c1-14(4-5-15)11(16)8-2-3-10-9(6-8)7-12-13-10/h2-3,6-7,15H,4-5H2,1H3,(H,12,13)
• InChI Key: TZCOYLXIMVRNQL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1=CC2=C(C=C1)NN=C2
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl- is a chemical compound that belongs to the class of indazole carboxamides. This compound has been extensively studied for its potential use in scientific research. The aim of

Scientific Research Applications

1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl- has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been studied for its potential use as a cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of 1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl- is not well understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl- has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, its effects on human cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using 1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl- in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising compound for cancer research. However, its mechanism of action is not well understood, which may limit its use in certain research applications.

Future Directions

1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl- has many potential future directions for scientific research. One direction is to further study its mechanism of action, which may lead to the development of more effective cancer therapies. Another direction is to study its effects on human cells and tissues, which may provide insights into its potential use in clinical settings. Additionally, it may be studied for its potential use in other disease models, such as inflammatory disorders.

Synthesis Methods

The synthesis of 1h-Indazole-5-carboxamide,n-(2-hydroxyethyl)-n-methyl- involves the reaction of 2-amino-1H-indazole-5-carboxamide with methyl 2-bromoacetate in the presence of a base. The resulting intermediate is then hydrolyzed and the product is obtained after purification.